Cas no 1804437-77-1 (Ethyl 2-(bromomethyl)-6-(difluoromethyl)-3-(trifluoromethoxy)pyridine-4-carboxylate)

• Product Name: Ethyl 2-(bromomethyl)-6-(difluoromethyl)-3-(trifluoromethoxy)pyridine-4-carboxylate
• CAS No: 1804437-77-1
• MF: C₁₁H₉BrF₅NO₃
• MW: 378.090080022812
• CID: 4845595
• Update Time: 2025-10-18

Ethyl 2-(bromomethyl)-6-(difluoromethyl)-3-(trifluoromethoxy)pyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(bromomethyl)-6-(difluoromethyl)-3-(trifluoromethoxy)pyridine-4-carboxylate

• Inchi： 1S/C11H9BrF5NO3/c1-2-20-10(19)5-3-6(9(13)14)18-7(4-12)8(5)21-11(15,16)17/h3,9H,2,4H2,1H3
• InChI Key： PNCYIGNAFKTLSA-UHFFFAOYSA-N
• SMILES： BrCC1C(=C(C(=O)OCC)C=C(C(F)F)N=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 355
• XLogP3: 3.5
• Topological Polar Surface Area: 48.4

Additional information on Ethyl 2-(bromomethyl)-6-(difluoromethyl)-3-(trifluoromethoxy)pyridine-4-carboxylate

Ethyl 2-(bromomethyl)-6-(difluoromethyl)-3-(trifluoromethoxy)pyridine-4-carboxylate: A Versatile Compound in Pharmaceutical Research

CAS No. 1804437-77-1 represents a novel synthetic molecule with a complex structure that combines multiple functional groups, making it a promising candidate for pharmaceutical development. This compound, known as Ethyl 2-(bromomethyl)-6-(difluoromethyl)-3-(trifluoromethoxy)pyridine-4-carboxylate, is characterized by its unique combination of bromomethyl, difluoromethyl, and trifluoromethoxy substituents attached to a pyridine-4-carboxylate backbone. The molecular framework of this compound has been extensively studied for its potential applications in medicinal chemistry, particularly in the design of bioactive molecules targeting specific biological pathways.

The pyridine-4-carboxylate core of this compound provides a stable aromatic ring system that can interact with various biological targets, including G-protein-coupled receptors (GPCRs) and ion channels. The trifluoromethoxy group, which introduces strong electron-withdrawing properties, enhances the metabolic stability of the molecule while also modulating its lipophilicity. This feature is critical for optimizing the pharmacokinetic profile of the compound, as demonstrated in recent studies on the synthesis of fluorinated derivatives for improved drug delivery.

Recent advances in synthetic chemistry have enabled the efficient preparation of Ethyl 2-(bromomethyl)-6-(difluoromethyl)-3-(trifluoromethoxy)pyridine-4-carboxylate through multi-step reactions involving nucleophilic substitution and fluorination processes. Researchers have reported that the bromomethyl group serves as a versatile functional handle for further chemical modifications, such as the introduction of bioactive moieties or the formation of prodrugs. These modifications have been explored in the context of developing novel therapeutics for neurodegenerative diseases and inflammatory conditions.

One of the most significant applications of this compound lies in its potential as a fluorinated scaffold for the design of small-molecule inhibitors. A 2023 study published in Journal of Medicinal Chemistry highlighted the use of pyridine-4-carboxylate-based derivatives in targeting the SARS-CoV-2 main protease, with trifluoromethoxy substitution showing enhanced binding affinity compared to non-fluorinated analogs. This finding underscores the importance of fluorine-containing groups in modulating the pharmacological activity of drug candidates.

Additionally, the difluoromethyl substituent in this molecule has been linked to improved metabolic stability, as evidenced by in vitro studies on the degradation kinetics of similar compounds. These studies revealed that the presence of fluorine atoms significantly reduces the rate of hydrolytic cleavage, thereby extending the half-life of the compound in biological systems. This property is particularly valuable for developing drugs with prolonged therapeutic effects.

The synthesis of Ethyl 2-(bromomethyl)-6-(difluoromethyl)-3-(trifluoromethoxy)pyridine-4-carboxylate involves a series of controlled reactions, including the fluorination of the pyridine ring and the introduction of bromomethyl functionality. The optimization of reaction conditions, such as temperature and solvent choice, has been critical in achieving high yields and purity levels. Recent work has focused on using microwave-assisted synthesis to accelerate these processes, demonstrating the adaptability of this compound to modern synthetic methodologies.

From a pharmacological perspective, the pyridine-4-carboxylate core of this compound has shown promise in modulating ion channel activity, particularly in the context of neurological disorders. A 2022 study in Pharmacological Research reported that derivatives of this molecule exhibited selective antagonism against voltage-gated sodium channels, suggesting potential applications in the treatment of epilepsy and chronic pain. The trifluoromethoxy group was found to enhance the compound's ability to cross the blood-brain barrier, a crucial factor for CNS-targeting drugs.

The bromomethyl functionality in this compound also allows for the incorporation of various pharmacophoric groups, such as amino acids or heterocyclic rings, to expand its therapeutic potential. For example, the attachment of a hydroxyl group to the bromomethyl position has been shown to increase the compound's solubility in aqueous media, a key consideration for oral drug formulations. These modifications are often guided by computational modeling to predict their impact on biological activity.

Furthermore, the fluorinated substituents in this molecule contribute to its unique physicochemical properties, such as increased hydrophobicity and altered hydrogen bonding capabilities. These properties are essential for fine-tuning the interactions between the compound and its target proteins. A 2021 study in Organic & Biomolecular Chemistry demonstrated that the trifluoromethoxy group could significantly enhance the binding affinity of the compound to specific receptors, as measured by molecular docking simulations.

As research into this compound progresses, its potential applications in drug discovery continue to expand. The ability to tailor its functional groups through synthetic modifications makes it a valuable tool for exploring new therapeutic avenues. Ongoing studies are investigating its role in the development of antiviral agents, cancer therapeutics, and anti-inflammatory drugs, highlighting its versatility in pharmaceutical research.

In conclusion, Ethyl 2-(bromomethyl)-6-(difluoromethyl)-3-(trifluoromethoxy)pyridine-4-carboxylate represents a promising scaffold for the design of bioactive molecules. Its unique structural features, including the combination of bromomethyl, difluoromethyl, and trifluoromethoxy groups, enable a wide range of chemical modifications that can be optimized for specific therapeutic applications. As advancements in synthetic chemistry and computational modeling continue, this compound is likely to play an increasingly important role in the development of novel therapeutics.